Cas no 1795013-34-1 (N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14)

• Product Name: N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14
• CAS No: 1795013-34-1
• CID: 4552886
• Update Time: 2025-06-13

N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 Chemical and Physical Properties

Names and Identifiers

• N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14

Additional information on N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14

Recent Advances in the Study of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 (CAS: 1795013-34-1)

The compound N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14, with the CAS number 1795013-34-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of a well-known pharmacophore has been the subject of multiple studies aimed at understanding its pharmacokinetic properties, metabolic stability, and potential therapeutic applications. The incorporation of deuterium atoms is a strategic modification that can enhance the metabolic stability of the compound, making it a valuable tool for drug development and mechanistic studies.

Recent research has focused on the synthesis and characterization of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structural integrity and isotopic purity of the compound. These studies have demonstrated that the deuterium labeling does not significantly alter the compound's binding affinity to its target receptors, which is crucial for its use in tracer studies and drug metabolism investigations.

One of the key findings from recent studies is the improved metabolic stability of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 compared to its non-deuterated counterpart. In vitro and in vivo experiments have shown that the deuterated compound exhibits a longer half-life, which can be attributed to the kinetic isotope effect (KIE). This property makes it particularly useful for prolonged pharmacological studies and for reducing the frequency of dosing in therapeutic applications.

Furthermore, the compound has been evaluated for its potential as a tracer in positron emission tomography (PET) imaging. Preliminary results indicate that N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 can be radiolabeled with fluorine-18, providing a promising tool for non-invasive imaging of target receptors in the brain. This application could have significant implications for the study of neurological disorders and the development of targeted therapies.

In addition to its pharmacological applications, N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 has also been investigated for its role in understanding drug-drug interactions. Studies have shown that the compound can serve as a probe substrate for cytochrome P450 enzymes, helping to elucidate the metabolic pathways and potential interactions with other drugs. This information is critical for optimizing drug regimens and minimizing adverse effects in clinical settings.

Looking ahead, ongoing research aims to explore the therapeutic potential of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 in various disease models. Early preclinical data suggest that the compound may have applications in the treatment of pain, inflammation, and certain psychiatric disorders. However, further studies are needed to validate these findings and to assess the safety and efficacy of the compound in humans.

In conclusion, N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamide-d14 represents a promising candidate for both research and therapeutic applications. Its unique properties, including enhanced metabolic stability and versatility as a tracer, make it a valuable asset in the field of chemical biology and pharmaceutical sciences. Continued investigation into its mechanisms of action and potential clinical uses will undoubtedly yield further insights and opportunities for innovation.